Cas no 27900-75-0 (Benzene, dichloronitro-)
Benzene, dichloronitro- structure
Product Name:Benzene, dichloronitro-
CAS No:27900-75-0
MF:C6H3Cl2NO2
MW:191.999519586563
CID:274615
PubChem ID:18555
Update Time:2025-04-19
Benzene, dichloronitro- Chemical and Physical Properties
Names and Identifiers
-
- Dichloronitrobenzene
- Benzene, dichloronitro-
- AI3-15074
- CAS-3209-22-1
- SCHEMBL58157
- NCGC00091860-02
- BRN 2048029
- EINECS 221-717-7
- 2,3-DICHLORONITROBENZENE [HSDB]
- HSDB 4279
- 3209-22-1
- 2,3-Dichloro-1-nitrobenzene
- Benzene, 1,2-dichloro-3-nitro-
- DICHLORONITROBENZENE, 2,3-
- NCGC00258405-01
- 985EWS35KG
- 1,2-bis(chloranyl)-3-nitro-benzene
- NS00002945
- 1,2-Dichloro-3-nitrobenzene
- CHEMBL168024
- EN300-21775
- InChI=1/C6H3Cl2NO2/c7-4-2-1-3-5(6(4)8)9(10)11/h1-3
- DTXSID8024997
- Benzene,2-dichloro-3-nitro-
- A821127
- 2,3-DICHLORONITROBENZENE
- 1, 2 -Dichloro-3-Nitro-benzene
- EC 221-717-7
- 27900-75-0
- Tox21_200851
- NSC60641
- 1,2 -Dichloro-3-Nitro-benzene
- NSC-60641
- 1,2-Dichloro-3-nitro-benzene
- FT-0609570
- 2,3-dichloro-nitrobenzene
- Q2173513
- NCGC00091860-03
- D0386
- W-106859
- CCRIS 5901
- DTXCID704997
- 2,3-dichloro- 1-nitrobenzene
- E78836
- 1,2-Dichloro-3-nitrobenzene, PESTANAL(R), analytical standard
- MFCD00007062
- UNII-985EWS35KG
- AKOS000121058
- NSC 60641
- NCGC00091860-01
-
- Inchi: 1S/C6H3Cl2NO2/c7-4-2-1-3-5(6(4)8)9(10)11/h1-3H
- InChI Key: CMVQZRLQEOAYSW-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 190.95419
- Monoisotopic Mass: 190.954
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 45.8A^2
Experimental Properties
- Color/Form: 淡 黄色晶体或黄色结晶固体
- Density: 1.449
- Melting Point: 60-63℃
- Boiling Point: 142 to 144° F (NTP, 1992)
- Flash Point: 255° F (NTP, 1992)
- Refractive Index: 1.595
- PSA: 43.14
- LogP: 3.42480
Benzene, dichloronitro- Security Information
- Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
Benzene, dichloronitro- Related Literature
-
1. Electrophilic aromatic substitution. Part 35. Chlorination of 1,3-dinitrobenzene, 1-chloro-2,4-dinitrobenzene, and 2,4-dinitrotoluene with nitric acid and hydrogen chloride or chlorine in sulphuric acid or oleumMartin W. Melhuish,Roy B. Moodie J. Chem. Soc. Perkin Trans. 2 1989 667
-
2. Contribution to the study of the mechanism of the Ullmann biaryl condensation. The reaction of 2,3-dichloronitrobenzeneYves Mugnier,Etienne Laviron J. Chem. Soc. Perkin Trans. 2 1979 1264
-
3. Electrophilic aromatic substitution. Part 33. Kinetics and products of aromatic nitrations in solutions of dinitrogen pentaoxide in nitric acidRoy B. Moodie,R. John Stephens J. Chem. Soc. Perkin Trans. 2 1987 1059
-
4. Cytotoxic compounds. Part 22. Reactions of 2,2′-iminodiethanol with some chloronitrobenzenesAnthony J. Abela Medici,Leonard N. Owen,Constantine Sflomos J. Chem. Soc. Perkin Trans. 1 1977 2517
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5. 109. Steric inhibition of resonance. Part I. The dichloronitrobenzenesGeorge Thomson J. Chem. Soc. 1944 404
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